[3-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid

• Molecular Formula: C11H15BO4
• Molecular Weight: 222.05 g/mol
• IUPAC Name: [3-(1-methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid
• InChI: InChI=1S/C11H15BO4/c1-11(2,10(13)16-3)8-5-4-6-9(7-8)12(14)15/h4-7,14-15H,1-3H3
• InChI Key: FMTPWBWRDGHGGK-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC=C1)C(C)(C)C(=O)OC)(O)O

Description

[3-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid is a boronic acid derivative featuring a phenyl ring substituted at the meta position with a 1-methoxy-2-methyl-1-oxopropan-2-yl group. This substituent comprises a ketone, methoxy, and two methyl groups, contributing to its unique electronic and steric properties. The boronic acid moiety (-B(OH)₂) enables participation in Suzuki-Miyaura cross-coupling reactions, making it valuable in pharmaceutical and materials chemistry. Its structure is distinct from positional isomers such as (4-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl)boronic acid (CAS 1388233-62-2), which has the substituent at the para position .

Preparation Methods

Reaction Protocol

The most direct route involves lithiation of a bromoarene precursor followed by quenching with a borate ester, as demonstrated in syntheses of structurally related boronic acids:

Step 1: Halogen-Lithium Exchange
Under inert atmosphere (argon/nitrogen), a solution of 3-bromo-1-(1-methoxy-2-methyl-1-oxopropan-2-yl)benzene in anhydrous tetrahydrofuran (THF) is treated with tert-butyllithium (t-BuLi) at -78°C. This generates a reactive aryllithium species:

$$\text{Ar-Br} + t\text{-BuLi} \rightarrow \text{Ar-Li} + t\text{-BuBr}$$

Key parameters:

• Temperature: Strict maintenance of -78°C to prevent side reactions.

• Solvent: THF/pentane mixtures (3:1 v/v) enhance solubility and reaction homogeneity.

Step 2: Boronation with Trimethyl Borate
Trimethyl borate (B(OMe)₃) is added dropwise to the aryllithium intermediate, facilitating boron insertion:

$$\text{Ar-Li} + B(OMe)$$3 \rightarrow \text{Ar-B(OMe)}2 + \text{LiOMe}

Reaction monitoring: Completion is confirmed via TLC (Rf shift) or in situ quenching with iodomethane followed by GC-MS analysis.

Step 3: Acidic Workup
The reaction is quenched with saturated ammonium chloride (NH₄Cl) or dilute HCl, hydrolyzing the boronate ester to the boronic acid:

$$\text{Ar-B(OMe)}$$2 + 2\text{H}2\text{O} \rightarrow \text{Ar-B(OH)}_2 + 2\text{MeOH}

Yield optimization: Adjusting pH to 3–4 during workup minimizes boronic acid self-condensation.

Experimental Data from Analogous Syntheses

Parameter	Value/Observation	Source
Starting material	3-bromo-substituted arene
Lithiation base	t-BuLi (1.7 M in pentane)
Boronation reagent	Trimethyl borate
Reaction temperature	-78°C to room temperature
Final yield	68–71%
Purity (post-workup)	90–95% (HPLC)

An alternative route employs palladium-catalyzed coupling between an aryl halide and bis(pinacolato)diboron (B₂pin₂), as referenced in patent literature:

Generic Reaction Scheme :

$$\text{Ar-X} + \text{B}$$2\text{pin}2 \xrightarrow{\text{Pd catalyst}} \text{Ar-Bpin} \xrightarrow{\text{Hydrolysis}} \text{Ar-B(OH)}_2

Catalyst System :

• PdCl₂(dppf) (1–5 mol%)

• Ligand: XPhos or SPhos for enhanced selectivity

• Base: KOAc or Cs₂CO₃ (2–3 equiv)

Advantages :

• Tolerance of diverse functional groups (e.g., ketones, ethers).

• Scalability to multigram quantities.

Challenges :

• Requires anhydrous conditions to prevent boronic acid decomposition.

• Catalyst cost and residual palladium removal necessitate post-synthesis treatments.

Purification and Characterization

Chromatographic Techniques

• Flash chromatography : Silica gel (230–400 mesh) with eluents such as hexane/ethyl acetate (4:1 to 1:1) removes unreacted starting materials and byproducts.

• Recrystallization : Ethanol/water mixtures (7:3 v/v) yield crystalline product with ≥95% purity.

Spectroscopic Data

• ¹H NMR (d6-DMSO, 400 MHz): δ 8.21 (s, 1H, B-OH), 7.82–7.45 (m, 4H, Ar-H), 3.67 (s, 3H, OCH₃), 1.52 (s, 6H, CH₃).

• IR (KBr): ν 3200–2500 (B-OH), 1685 (C=O), 1340 (B-O) cm⁻¹.

Industrial-Scale Considerations

Process Optimization

• Solvent recycling : THF recovery via distillation reduces costs.

• Catalyst recycling : Pd scavengers (e.g., SiliaBond Thiol) lower residual metal content to <10 ppm.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability	Cost Efficiency
Lithiation-boronation	68–71	90–95	Moderate	High
Miyaura borylation	75–82	95–98	High	Moderate

Note: Miyaura borylation offers superior scalability and purity but requires costly palladium catalysts .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [3-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid can undergo oxidation reactions to form corresponding phenols or quinones.

Reduction: The compound can be reduced to form boronic esters or alcohols.

Substitution: It can participate in nucleophilic substitution reactions, where the boronic acid group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate in aqueous or organic solvents.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride in solvents such as ethanol or ether.

Substitution: Reagents like halides or alkylating agents in the presence of a base.

Major Products Formed:

Oxidation: Phenols, quinones.

Reduction: Boronic esters, alcohols.

Substitution: Various substituted aromatic compounds.

Scientific Research Applications

Medicinal Chemistry Applications

Boronic acids are recognized for their ability to interact with biological molecules, making them valuable in drug design and development.

Anticancer Activity

Research indicates that boronic acids can enhance the bioavailability of certain drugs. For example, modifications to the structure of fulvestrant, a selective estrogen receptor down-regulator, by incorporating boronic acid moieties significantly improved its pharmacokinetic properties. This modification reduced first-pass metabolism and enhanced drug delivery to target tissues, which is crucial in treating estrogen receptor-positive breast cancer .

Table 1: Anticancer Applications of Boronic Acids

Compound	Target Cancer Type	Mechanism of Action	Reference
Fulvestrant-Boronic Acid Derivative	Breast Cancer	Enhanced bioavailability through covalent binding to glycoproteins
Camptothecin-Boronic Acid Conjugate	Various Cancers	Selective release in cancer cells via oxidative processes

Antibacterial Activity

Boronic acids have been studied as inhibitors of β-lactamases, enzymes produced by bacteria that confer resistance to β-lactam antibiotics. The compound [3-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid has shown promise in this area by binding covalently to the active site of these enzymes, thereby restoring the efficacy of β-lactam antibiotics against resistant strains .

Table 2: Antibacterial Efficacy of Boronic Acid Derivatives

Compound	Target Bacteria	Inhibition Constant (Ki)	Reference
[3-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid	Class C β-lactamases	0.004 µM
Triazole-substituted Boronic Acids	Resistant Strains	0.008 µM

Catalytic Applications

Boronic acids are also utilized as catalysts in organic synthesis due to their ability to form reversible covalent bonds with diols and other nucleophiles.

Suzuki-Miyaura Coupling Reactions

The compound can serve as a key reagent in Suzuki-Miyaura coupling reactions, which are vital for forming carbon-carbon bonds in organic synthesis. The presence of the boronic acid group allows for efficient coupling with aryl halides under mild conditions .

Table 3: Catalytic Applications

Reaction Type	Role of Compound	Conditions
Suzuki-Miyaura Coupling	Reagent for cross-coupling	Mild temperatures; various solvents

Material Science Applications

In material science, boronic acids are explored for their potential in creating responsive materials.

Responsive Polymers

Research has shown that polymers incorporating boronic acid functionalities can respond to environmental changes such as pH or the presence of specific biomolecules. This property is useful in developing drug delivery systems that release therapeutic agents in response to stimuli .

Table 4: Responsive Material Applications

Material Type	Functionality	Application Area
Boronic Acid Polymers	pH-responsive drug delivery	Biomedical applications

Mechanism of Action

The mechanism of action of [3-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid primarily involves its role as a reagent in organic synthesis. In Suzuki-Miyaura coupling, the compound undergoes transmetalation with a palladium catalyst, followed by reductive elimination to form the desired carbon-carbon bond. The boronic acid group interacts with the palladium catalyst, facilitating the transfer of the organic group to the palladium center, which then couples with the halide or pseudohalide .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers

• (4-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl)boronic Acid (CAS 1388233-62-2): Substituent Position: Para. Electronic effects are also altered due to differing resonance interactions with the boronic acid group .

Substituent Variation

Electron-Donating vs. Electron-Withdrawing Groups

• (3-Methoxy-2-methylphenyl)boronic Acid (CAS 342899-07-4):

  • Substituents : Methoxy (electron-donating) and methyl groups.
  • Comparison : The absence of a ketone group reduces electron-withdrawing effects, likely increasing the boronic acid’s nucleophilicity in Suzuki reactions compared to the target compound .

• 3-Nitrophenylboronic Acid (AmpC β-lactamase inhibitor, PDB 1KDS):

  • Substituent : Nitro group (strongly electron-withdrawing).
  • Impact : Enhanced acidity of the boronic acid (pKa ~7) compared to the target compound (estimated pKa ~8–9 due to weaker electron withdrawal), improving binding to enzyme active sites (e.g., β-lactamases) .

Functional Group Complexity

• [3-(1-Benzyl-1H-1,2,3-triazol-4-yl)phenyl]boronic Acid (Compound 8b, ESI in Organic Chemistry Frontiers):
  • Substituent : Triazole ring.
  • Comparison : The triazole group enables hydrogen bonding and π-π stacking, enhancing interactions in biological systems. The target compound’s ketone and methoxy groups may instead favor hydrophobic interactions .

Material Science

• Suzuki-Miyaura Cross-Coupling : The electron-withdrawing ketone group may slow reaction rates compared to electron-rich analogs like (3-methoxyphenyl)boronic acid , but steric hindrance from the methyl groups could further modulate reactivity .

Data Tables

Table 1: Physical and Chemical Properties

Compound Name	Molecular Weight	Substituent Position	Key Functional Groups	pKa (Est.)
Target Compound	222.05	Meta	Ketone, Methoxy	8–9
(4-isomer)	222.05	Para	Ketone, Methoxy	8–9
3-Nitrophenylboronic Acid	167.93	Meta	Nitro	~7
(3-Methoxy-2-methylphenyl)boronic Acid	165.99	Meta	Methoxy, Methyl	~9–10

Table 2: Commercial Availability and Pricing (Selected Analogs)

Compound Name	Vendor	Price (250 mg)	Purity
(3-Chloro-2-methoxyphenyl)boronic Acid	American Elements	$500	95%
3-Aminophenylboronic Acid	Aaron Chemicals	$450	95%
3-(Benzyloxy)-1-naphthaleneboronic Acid	Chemistry Services	€263	>95%

Biological Activity

[3-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid, also referred to as (4-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl)boronic acid, is a compound that belongs to the class of boronic acids. These compounds are characterized by their unique ability to form reversible covalent bonds with diols, which has significant implications in biological systems. This article aims to explore the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

The molecular formula of [3-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid is C$_{11}$H$_{15}$BO$_4$, with a molecular weight of 222.05 g/mol. The compound features a boronic acid functional group attached to a phenyl ring, which is further substituted with a methoxy group and a ketone functionality. This structure enhances its reactivity and solubility in organic solvents, making it a versatile candidate for various biological applications.

Mechanisms of Biological Activity

Boronic acids, including [3-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid, have been shown to interact with biological macromolecules in several ways:

• Inhibition of Enzymatic Activity : Boronic acids can inhibit proteasomes and other enzymes by forming stable complexes with their active sites. This inhibition can lead to apoptosis in cancer cells and has been explored in cancer therapy applications .
• Induction of Cellular Stress Responses : Research indicates that boronic acids can induce stress responses in cells, leading to morphological changes such as cytoplasmic strand disassembly and nuclear collapse. These effects are concentration-dependent and vary with the specific boronic acid used .
• Targeting Diol-containing Biomolecules : The ability of boronic acids to bind selectively to diol-containing biomolecules allows for targeted delivery systems in drug development, enhancing the efficacy of therapeutic agents .

Case Studies and Experimental Data

Several studies have investigated the biological activity of boronic acids similar to [3-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid:

Study	Findings
Van Gestel et al. (2004)	Demonstrated that treatment with various boronic acids resulted in significant cellular disruption, with 97% of cells treated with 3-nitrophenylboronic acid showing complete disruption within 4 hours .
Wells et al. (2020)	Identified potent KPC-2 inhibitors among phenylboronic acid derivatives, suggesting potential for developing new antibacterial agents against resistant strains .
Recent Applications	Investigated as a component in drug delivery systems for enhanced tumor targeting and reduced side effects in chemotherapy .

Potential Applications

The unique properties of [3-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid suggest several promising applications:

• Cancer Therapy : Its ability to inhibit proteasomes may be harnessed for developing novel anticancer drugs.
• Drug Delivery Systems : The compound's binding characteristics can be utilized to create targeted delivery vehicles for chemotherapeutic agents.
• Biomolecular Probes : Its selective interaction with diol-containing biomolecules positions it as a useful tool in biochemical assays and diagnostics.

Q & A

Basic Synthesis

Q: What are the common synthetic routes for preparing [3-(1-Methoxy-2-methyl-1-oxopropan-2-yl)phenyl]boronic acid? A: The compound is typically synthesized via Suzuki-Miyaura cross-coupling or directed borylation . Key steps include:

• Borylation of aryl halides : Use Pd catalysts (e.g., Pd(PPh₃)₄) with bis(pinacolato)diboron in solvents like THF or DMF under inert conditions .
• Functional group compatibility : The methoxy and oxopropanoyl groups require protection during synthesis to avoid side reactions.
• Purification : Column chromatography or recrystallization is used to isolate the boronic acid .

Advanced Synthesis

Q: How can steric hindrance from the 1-oxopropan-2-yl group be mitigated during coupling reactions? A: Steric effects are addressed by:

• Ligand selection : Bulky ligands (e.g., SPhos) enhance catalytic efficiency in Pd-mediated reactions .
• Solvent optimization : Polar aprotic solvents (e.g., DMF) improve solubility and reaction kinetics .
• Temperature modulation : Elevated temperatures (80–100°C) accelerate cross-coupling while minimizing decomposition .

Basic Characterization

Q: What analytical techniques are essential for characterizing this boronic acid? A: Standard methods include:

• NMR spectroscopy : ¹¹B NMR confirms boronic acid identity (~30 ppm), while ¹H/¹³C NMR resolves substituent positions .
• HPLC-MS : Quantifies purity and detects impurities (e.g., deboronation byproducts) .
• FT-IR : B-O stretches (~1350 cm⁻¹) and aryl-methoxy peaks (~1250 cm⁻¹) validate functional groups .

Advanced Characterization

Q: How can crystallographic challenges (e.g., poor crystal growth) be resolved for structural elucidation? A: Strategies include:

• Hydrogen-bond-directed crystallization : Co-crystallization with diols or amines improves lattice stability .
• SHELX refinement : High-resolution data processed via SHELXL accounts for disorder in the oxopropanoyl group .
• Twinned data handling : SHELXPRO interfaces with twin-law correction algorithms for complex crystals .

Handling & Stability

Q: What storage conditions prevent degradation of this boronic acid? A:

• Temperature : Store at 2–8°C in airtight containers to avoid hydrolysis .
• Solvent systems : Dissolve in dry THF or DMSO (with molecular sieves) to suppress protodeboronation .
• Light sensitivity : Amber glass vials minimize photodegradation of the methoxy group .

Reactivity & Selectivity

Q: How do electron-donating groups (e.g., methoxy) influence Suzuki coupling efficiency? A:

• Electronic effects : Methoxy groups activate the aryl ring, accelerating transmetallation but increasing oxidative addition steric demands .
• Ortho-substitution : The 1-oxopropan-2-yl group reduces coupling yields; microwave-assisted heating (100–120°C) improves kinetics .

Data Contradictions

Q: How to resolve discrepancies in impurity quantification between HPLC and LC-MS/MS? A:

• Method specificity : LC-MS/MS (e.g., MRM mode) distinguishes isobaric impurities better than HPLC-UV .
• Validation parameters : Follow ICH guidelines for LOD (0.1 ppm), LOQ (0.3 ppm), and recovery (90–110%) to ensure accuracy .

Computational Modeling

Q: Can computational tools predict mutagenicity risks from boronic acid impurities? A:

• QSAR models : Predict mutagenicity alerts for boronic acids using structural descriptors (e.g., electrophilicity index) .
• Docking studies : Simulate interactions with DNA nucleobases to assess genotoxic potential .

Method Validation

Q: How to validate an analytical method for trace impurity detection? A:

• Linearity : R² ≥ 0.99 across 0.1–10 ppm .
• Precision : ≤5% RSD for intraday/interday replicates .
• Robustness : Test pH (±0.2), column temperature (±2°C), and mobile phase composition (±5%) .

Supramolecular Interactions

Q: How do hydrogen bonds influence crystal packing? A:

• Graph-set analysis : Identifies recurring motifs (e.g., R₂²(8) rings from B-OH⋯O interactions) .
• Directionality : Boronic acid dimers form via dual B-OH⋯O bonds, stabilizing the lattice .